Cas no 354133-23-6 (2-Fluoro-5,8,11-trimethyl-5,6,11,12-tetrahydro-dibenzo[b,f][1,5]diazocine)

• Product Name: 2-Fluoro-5,8,11-trimethyl-5,6,11,12-tetrahydro-dibenzo[b,f][1,5]diazocine
• CAS No: 354133-23-6
• MF: C₁₇H₁₉FN₂
• MW: 270.344567537308
• CID: 2186039
• PubChem ID: 23989099
• Update Time: 2025-04-21

2-Fluoro-5,8,11-trimethyl-5,6,11,12-tetrahydro-dibenzo[b,f][1,5]diazocine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5,8,11-trimethyl-5,6,11,12-tetrahydro-dibenzo[b,f][1,5]diazocine
• 2-fluoro-5,8,11-trimethyl-6,12-dihydrobenzo[c][1,5]benzodiazocine
• 354133-23-6
• 2-Fluoro-5,8,11-trimethyl-5,6,11,12-tetrahydrodibenzo[b,f][1,5]diazocine
• DB-261026
• DTXSID40635976
• Oprea1_116837

• Inchi： 1S/C17H19FN2/c1-12-4-6-16-13(8-12)10-19(2)17-7-5-15(18)9-14(17)11-20(16)3/h4-9H,10-11H2,1-3H3
• InChI Key： POAQTEJGWVHZFF-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)CN(C)C1C=CC(C)=CC=1CN2C

Computed Properties

• Exact Mass: 270.15322678Da
• Monoisotopic Mass: 270.15322678Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 6.5Ų